Cas no 1806963-18-7 (Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate
• CAS No: 1806963-18-7
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4898722
• Update Time: 2025-05-21

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-5-8(9(11)12)6(4-13)3-7(14-5)10(15)16-2/h3,9H,4,13H2,1-2H3
• InChI Key： VQSVVAXPDVSYPQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(C(=O)OC)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806963-18-7): A Comprehensive Overview

Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1806963-18-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the realm of drug discovery and molecular biology.

The molecular structure of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate incorporates several key functional groups that contribute to its biological activity. The presence of an amino methyl group at the 4-position and a difluoromethyl group at the 3-position introduces specific electronic and steric properties that can influence its interaction with biological targets. Additionally, the methyl group at the 2-position and the carboxylate moiety at the 6-position further enhance its potential as a pharmacophore.

Recent advancements in chemical biology have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of fluorine atoms into molecular structures often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. In the case of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate, the difluoromethyl group is particularly noteworthy, as it has been shown to enhance the compound's bioavailability and reduce its susceptibility to enzymatic degradation.

Current research in this area has demonstrated that derivatives of pyridine, such as Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate, exhibit significant potential in modulating various biological pathways. For instance, studies have indicated that this compound may interfere with key signaling pathways involved in inflammation and cancer progression. The amino methyl group, in particular, has been identified as a critical moiety for interacting with target proteins, thereby influencing cellular processes.

The synthesis of Methyl 4-(aminomethyl)-3-(difluoromethyl)-2-methylpyridine-6-carboxylate represents a testament to the progress made in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyridine core structure efficiently. These synthetic strategies not only highlight the versatility of modern chemical methodologies but also underscore the importance of precision in organic synthesis.

In terms of applications, Methyl 4-(aminomethy)l-3-(difluoromethy)l-2-methyipyridine-6-carboxylate has shown promise in preclinical studies as a lead compound for further drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Researchers are exploring its potential in treating conditions such as neurodegenerative disorders, where modulation of protein-protein interactions is crucial.

The pharmacological profile of this compound is being thoroughly investigated to understand its mechanism of action and potential side effects. Initial studies suggest that it may exert its effects through multiple pathways, including inhibition of specific enzymes and modulation of receptor activity. The difluoromethyl group, in particular, has been found to enhance binding affinity to certain protein targets, making it an attractive feature for drug design.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 4-(aminomethy)l-3-(difluoromethy)l-2-methyipyridine-6-carboxylate and biological targets. These computational approaches have allowed researchers to predict binding affinities, identify potential drug candidates, and optimize lead structures before moving into expensive wet-lab experiments. This integration of computational methods with traditional experimental techniques has significantly accelerated the drug discovery process.

The future prospects for Methyl 4-(aminomethy)l-3-(difluoromethy)l-2-methyipyridine-6-carboxylate are promising, with ongoing research aimed at developing more potent and selective derivatives. The combination of synthetic chemistry innovations and advanced computational tools will likely lead to new breakthroughs in this field. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing next-generation therapeutics.